Cas no 701905-55-7 (4-Pyridinecarboxylicacid, 1-ethyl-1,2,3,6-tetrahydro-)

• Product Name: 4-Pyridinecarboxylicacid, 1-ethyl-1,2,3,6-tetrahydro-
• CAS No: 701905-55-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 557322
• PubChem ID: 9990128
• Update Time: 2025-04-19

4-Pyridinecarboxylicacid, 1-ethyl-1,2,3,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 1-ethyl-1,2,3,6-tetrahydro-
• 4-Pyridinecarboxylicacid,1-ethyl-1,2,3,6-tetrahydro-(9CI)
• 1-ethyl-3,6-dihydro-2H-pyridine-4-carboxylic acid
• DTXSID10433749
• 701905-55-7
• 1-Ethyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• SCHEMBL13804029

• Inchi： 1S/C8H13NO2/c1-2-9-5-3-7(4-6-9)8(10)11/h3H,2,4-6H2,1H3,(H,10,11)
• InChI Key： ARIVUPAODXJENP-UHFFFAOYSA-N
• SMILES： OC(C1=CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 40.5Ų